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Compound of Interest

Compound Name: 7-Mercapto-4-methylcoumarin

Cat. No.: B161817

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides immediate, essential safety and logistical
information for the proper use and disposal of 7-Mercapto-4-methylcoumarin (CAS No.
137215-27-1). Adherence to these procedures is critical for personnel safety and environmental
protection.

Hazard Identification and Personal Protective
Equipment

7-Mercapto-4-methylcoumarin is classified as a substance that causes skin irritation, serious
eye irritation, and may cause respiratory irritation.[1][2] It is crucial to wear appropriate personal
protective equipment (PPE) at all times when handling this compound.

Table 1: Required Personal Protective Equipment (PPE)
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or
glasses with side shields. A
face shield may also be

necessary.[1]

To prevent eye contact which

can cause serious irritation.[1]

[2]

Hand Protection

Protective gloves (e.g., nitrile).

[1]3]

To prevent skin contact which

can cause irritation.[1][2]

Body Protection

Laboratory coat or other

suitable protective clothing.[1]

[2]

To prevent contamination of

personal clothing.[1]

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved

respirator.[4]

Required if dust formation is
likely or when handling outside
of a well-ventilated area to

prevent respiratory irritation.[1]

[2]

Foot Protection

Safety shoes.[1]

To provide additional
protection in the laboratory

environment.[5]

First Aid Measures

Emergency eye wash fountains and safety showers should be readily available in the

immediate vicinity of any potential exposure.[1]

Table 2: First Aid Procedures
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Exposure Route

First Aid Procedure

Inhalation

Move the exposed person to fresh air at once. If
breathing has stopped, perform artificial
respiration. Get medical attention as soon as
possible.[1][6]

Skin Contact

Immediately flush the contaminated skin with
soap and water.[6] Remove contaminated
clothing and wash it before reuse.[2] If skin

irritation persists, get medical advice/attention.

[1](2]

Eye Contact

Immediately flush eyes thoroughly with water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[1][7] Remove contact
lenses, if present and easy to do. Continue

rinsing and get medical attention.[1]

Ingestion

Do NOT induce vomiting.[1][7] If the person is
conscious, rinse their mouth with water.[1]
Never give anything by mouth to an
unconscious person.[1][7] Get medical

advice/attention.[1]

Handling, Storage, and Disposal

Handling:

Ensure good ventilation of the work station.[1]

Avoid breathing dust, mist, or spray.[1]
Avoid contact with skin and eyes.[1]

Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke when using this product.[1]
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Storage:

e Store in a cool, dry, and well-ventilated area.[1][4]

o Keep the container tightly closed when not in use.[1][4]

o Recommended storage temperature is 2 - 8 °C in an explosion-proof refrigerator.[1]
o Store locked up.[1][2]

¢ Incompatible with strong oxidizing agents, strong acids, and strong bases.[4]

Disposal: The primary method for the disposal of 7-Mercapto-4-methylcoumarin is through an
approved waste disposal plant.[1][8] Do not dispose of this chemical with household garbage or
allow it to enter the sewage system.[8]

Accidental Release Measures:

o Evacuate unnecessary personnel.[1]

o Ensure adequate ventilation.[1]

e Avoid generating dust.[2]

o Wear appropriate PPE as outlined in Table 1.

o For minor spills, sweep or shovel the material into a suitable, labeled container for disposal.

[1][2]

o For major spills, clear the area and move upwind.[2] Prevent the spillage from entering
drains or waterways.[2]

Experimental Workflow: Safe Handling of 7-
Mercapto-4-methylcoumarin

The following diagram outlines the standard operating procedure for safely handling 7-
Mercapto-4-methylcoumarin in a laboratory setting.
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Safe handling workflow for 7-Mercapto-4-methylcoumarin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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